Cas no 1785452-81-4 (3-Amino-6-ethyl-1-methyl-1,2-dihydropyridin-2-one)

• Product Name: 3-Amino-6-ethyl-1-methyl-1,2-dihydropyridin-2-one
• CAS No: 1785452-81-4
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5713122
• PubChem ID: 105429774
• Update Time: 2025-05-21

3-Amino-6-ethyl-1-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-ethyl-1-methyl-1,2-dihydropyridin-2-one
• EN300-725135
• 1785452-81-4
• 2(1H)-Pyridinone, 3-amino-6-ethyl-1-methyl-

• Inchi： 1S/C8H12N2O/c1-3-6-4-5-7(9)8(11)10(6)2/h4-5H,3,9H2,1-2H3
• InChI Key： FNPNMHROGDAYMI-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=C(CC)N1C)N

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.073±0.06 g/cm3(Predicted)
• Boiling Point: 308.8±31.0 °C(Predicted)
• pka: 3.83±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 3-Amino-6-ethyl-1-methyl-1,2-dihydropyridin-2-one

Research Brief on 3-Amino-6-ethyl-1-methyl-1,2-dihydropyridin-2-one (CAS: 1785452-81-4): Recent Advances and Applications

3-Amino-6-ethyl-1-methyl-1,2-dihydropyridin-2-one (CAS: 1785452-81-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of drug discovery and development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications in biomedicine.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-Amino-6-ethyl-1-methyl-1,2-dihydropyridin-2-one, highlighting its role as a key intermediate in the development of novel kinase inhibitors. The researchers employed a multi-step synthesis approach, optimizing reaction conditions to achieve high yields and purity. The study also investigated the compound's binding affinity to various kinase targets, revealing promising inhibitory activity against specific oncogenic kinases, which could have implications for cancer therapy.

In addition to its potential in oncology, recent preclinical studies have examined the neuroprotective effects of 3-Amino-6-ethyl-1-methyl-1,2-dihydropyridin-2-one. A 2024 paper in ACS Chemical Neuroscience demonstrated that the compound exhibits significant antioxidant properties, reducing oxidative stress in neuronal cells. These findings suggest its potential utility in treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. Further in vivo studies are underway to validate these effects and assess the compound's pharmacokinetic profile.

The compound's unique chemical structure has also made it a subject of interest in the development of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3-Amino-6-ethyl-1-methyl-1,2-dihydropyridin-2-one exhibit potent activity against drug-resistant bacterial strains, including MRSA. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, offering a potential new avenue for addressing antibiotic resistance.

Despite these promising findings, challenges remain in the clinical translation of 3-Amino-6-ethyl-1-methyl-1,2-dihydropyridin-2-one. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications and formulation strategies to enhance the compound's therapeutic index. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable drug candidates.

In conclusion, 3-Amino-6-ethyl-1-methyl-1,2-dihydropyridin-2-one (CAS: 1785452-81-4) represents a versatile scaffold with broad applications in drug discovery. Its potential in oncology, neuroprotection, and antimicrobial therapy underscores its importance in contemporary chemical biology research. Continued investigation into its mechanisms of action and optimization of its pharmacological properties will be critical for realizing its full therapeutic potential.